Cas no 2034248-45-6 (1-[(4-methoxyphenyl)methyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea)

• Product Name: 1-[(4-methoxyphenyl)methyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea
• CAS No: 2034248-45-6
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 5348316
• Update Time: 2025-06-07

1-[(4-methoxyphenyl)methyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)-3-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)urea
• 1-[(4-methoxyphenyl)methyl]-3-(4-pyrimidin-2-yloxycyclohexyl)urea
• 1-[(4-methoxyphenyl)methyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea

• Inchi： 1S/C19H24N4O3/c1-25-16-7-3-14(4-8-16)13-22-18(24)23-15-5-9-17(10-6-15)26-19-20-11-2-12-21-19/h2-4,7-8,11-12,15,17H,5-6,9-10,13H2,1H3,(H2,22,23,24)
• InChI Key： FTGIQCUFVCCBPA-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CCC(CC1)NC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 415
• XLogP3: 2.5
• Topological Polar Surface Area: 85.4

Additional information on 1-[(4-methoxyphenyl)methyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea

Comprehensive Analysis of 1-[(4-methoxyphenyl)methyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea (CAS No. 2034248-45-6)

The compound 1-[(4-methoxyphenyl)methyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea, identified by its CAS No. 2034248-45-6, is a synthetic urea derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a 4-methoxyphenyl group, a pyrimidine ring, and a cyclohexyl moiety, which collectively contribute to its distinctive properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the scientific community has focused on urea-based compounds for their versatility in medicinal chemistry. The presence of the pyrimidin-2-yloxy group in 1-[(4-methoxyphenyl)methyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea suggests potential interactions with biological targets, such as kinases or GPCRs, which are hot topics in current drug development. This aligns with the growing demand for small-molecule inhibitors and precision medicine approaches, as evidenced by frequent searches for these terms in academic and industry databases.

The 4-methoxyphenyl moiety in this compound is noteworthy for its electron-donating properties, which can influence the molecule's pharmacokinetics and binding affinity. Such structural features are often explored in structure-activity relationship (SAR) studies, a trending topic in pharmaceutical research. Additionally, the (1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl segment introduces stereochemical complexity, making this compound a candidate for chiral drug development—a field gaining traction due to its implications in reducing side effects and improving efficacy.

From a synthetic perspective, 1-[(4-methoxyphenyl)methyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea exemplifies modern organic chemistry techniques, including stereoselective synthesis and cross-coupling reactions. These methods are frequently searched by chemists aiming to optimize yields and purity, reflecting the compound's relevance in contemporary laboratory practices. Its CAS No. 2034248-45-6 serves as a critical identifier for researchers sourcing high-quality reference materials.

Beyond its chemical attributes, this compound has sparked interest in computational chemistry and molecular docking studies. With the rise of AI-driven drug discovery, researchers are leveraging predictive modeling to explore its interactions with proteins—a topic frequently queried in scientific forums. The integration of machine learning and cheminformatics tools further enhances its appeal as a subject of investigation.

In summary, 1-[(4-methoxyphenyl)methyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea (CAS No. 2034248-45-6) represents a promising candidate for multidisciplinary research. Its structural complexity, combined with emerging trends in targeted therapy and green chemistry, positions it at the forefront of innovation. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in life sciences and material engineering.